Cas no 1310726-59-0 (ABT-494 enantiomer)

ABT-494 enantiomer is a chiral variant of the selective Janus kinase (JAK) inhibitor ABT-494 (upadacitinib). Its enantiomeric purity ensures precise pharmacological targeting, making it valuable for research in autoimmune and inflammatory diseases. The compound exhibits high selectivity for JAK1, minimizing off-target effects and improving therapeutic potential. Its well-defined stereochemistry allows for detailed mechanistic studies, aiding in the understanding of JAK-STAT signaling pathways. The enantiomer is synthesized under stringent conditions to ensure consistency and reproducibility, making it suitable for preclinical and analytical applications. Researchers utilize it to explore structure-activity relationships and optimize drug efficacy while reducing adverse effects.
ABT-494 enantiomer structure
ABT-494 enantiomer structure
Product Name:ABT-494 enantiomer
CAS No:1310726-59-0
MF:C17H19F3N6O
MW:380.367573022842
MDL:MFCD30738063
CID:4583027
Update Time:2025-11-12

ABT-494 enantiomer Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
    • ABT-494 enantiomer
    • MDL: MFCD30738063
    • Inchi: 1S/C17H19F3N6O/c1-2-10-7-25(16(27)24-9-17(18,19)20)8-11(10)13-5-22-14-6-23-15-12(26(13)14)3-4-21-15/h3-6,10-11,21H,2,7-9H2,1H3,(H,24,27)/t10-,11+/m0/s1
    • InChI Key: WYQFJHHDOKWSHR-WDEREUQCSA-N
    • SMILES: FC(CNC(N1C[C@@H](C2=CN=C3C=NC4=C(C=CN4)N23)[C@@H](CC)C1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 561
  • XLogP3: 2.7
  • Topological Polar Surface Area: 78.3

ABT-494 enantiomer Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D572981-1G
ABT-494 enantiomer
1310726-59-0 97%
1g
$4860 2024-07-21
TRC
A242180-250mg
ABT-494 enantiomer
1310726-59-0
250mg
$ 19000.00 2023-09-09
1PlusChem
1P000VXN-1mg
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
1310726-59-0 98%
1mg
$152.00 2023-12-22
1PlusChem
1P000VXN-5mg
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
1310726-59-0 98%
5mg
$358.00 2023-12-22
1PlusChem
1P000VXN-25mg
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
1310726-59-0 98%
25mg
$813.00 2023-12-22
A2B Chem LLC
AA40587-1mg
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
1310726-59-0 98%
1mg
$110.00 2024-04-20
A2B Chem LLC
AA40587-5mg
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
1310726-59-0 98%
5mg
$284.00 2024-04-20
A2B Chem LLC
AA40587-25mg
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
1310726-59-0 98%
25mg
$647.00 2024-04-20
Chemenu
CM762462-250mg
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
1310726-59-0 95%+
250mg
$2393 2024-08-02
eNovation Chemicals LLC
D572981-1g
ABT-494 enantiomer
1310726-59-0 97%
1g
$4860 2025-02-19

ABT-494 enantiomer Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Additional information on ABT-494 enantiomer

Comprehensive Overview of ABT-494 Enantiomer (CAS No. 1310726-59-0): Mechanism, Applications, and Research Insights

The ABT-494 enantiomer (CAS No. 1310726-59-0) is a biologically active stereoisomer of the selective JAK1 inhibitor ABT-494, also known as upadacitinib. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications in autoimmune and inflammatory diseases. The JAK-STAT signaling pathway, which this enantiomer modulates, is a critical target for conditions like rheumatoid arthritis (RA), psoriasis, and inflammatory bowel disease (IBD). Researchers and clinicians are increasingly exploring its efficacy and safety profile, making it a hot topic in immunology and drug development circles.

One of the most searched questions about ABT-494 enantiomer revolves around its mechanism of action. Unlike non-selective JAK inhibitors, this enantiomer exhibits high selectivity for JAK1 over JAK2, reducing the risk of adverse effects such as anemia or thrombocytopenia. This specificity aligns with the growing demand for targeted therapies in precision medicine. Recent studies highlight its ability to suppress pro-inflammatory cytokines like IL-6 and IFN-γ, which are implicated in chronic inflammatory conditions. Such findings have spurred interest in its potential off-label uses, including dermatology and oncology research.

Another trending discussion involves the synthetic routes and chiral purity of CAS No. 1310726-59-0. As enantiomeric purity is crucial for pharmacological activity, synthetic chemists are optimizing asymmetric synthesis methods to achieve >99% enantiomeric excess (ee). This focus on purity ties into broader industry trends, such as the FDA's emphasis on quality-by-design (QbD) principles in drug manufacturing. Analytical techniques like HPLC and chiral SFC are frequently employed to characterize this compound, addressing another common query about its quality control protocols.

The ABT-494 enantiomer also intersects with debates on cost-effectiveness in biologics versus small-molecule therapies. With biosimilars flooding the market, small-molecule inhibitors like this enantiomer offer advantages in oral bioavailability and manufacturing scalability. Patient forums often inquire about its clinical trial status—a reflection of public interest in accessible treatments for autoimmune diseases. Phase III trials for related compounds have shown promising results, further boosting visibility in medical literature and search engine trends.

From a commercial perspective, suppliers of CAS No. 1310726-59-0 highlight its role as a reference standard or intermediate in API production. The compound’s stability under ambient conditions and solubility in DMSO make it practical for in vitro assays, another frequently searched topic. Meanwhile, patent landscapes reveal competitive developments around JAK1 inhibitors, underscoring its relevance in intellectual property strategies.

In summary, the ABT-494 enantiomer exemplifies the convergence of medicinal chemistry, patient-centric care, and industrial innovation. Its study addresses pressing questions about drug selectivity, synthesis optimization, and therapeutic outcomes, ensuring its prominence in both academic and commercial spheres. As research progresses, this compound will likely remain a keystone in discussions about next-generation immunomodulators.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd